N-[1-(4-ethoxyphenyl)ethyl]-4-methoxybenzamide

• IUPAC Name: N-[1-(4-ethoxyphenyl)ethyl]-4-methoxybenzamide
• InChI: InChI=1S/C18H21NO3/c1-4-22-17-11-5-14(6-12-17)13(2)19-18(20)15-7-9-16(21-3)10-8-15/h5-13H,4H2,1-3H3,(H,19,20)
• InChI Key: XRYZQOIBUPIIEC-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(C)NC(=O)C2=CC=C(C=C2)OC
• Molecular Formula: C18H21NO3
• Molecular Weight: 299.4 g/mol

Description

N-[1-(4-ethoxyphenyl)ethyl]-4-methoxybenzamide, commonly known as SKF 38393, is a selective dopamine D1 receptor agonist. It is widely used in scientific research to study the physiological and biochemical effects of dopamine receptor activation.

Mechanism of Action

SKF 38393 selectively activates dopamine D1 receptors by binding to the receptor's orthosteric site. This results in the activation of intracellular signaling pathways, including the cyclic adenosine monophosphate (cAMP) pathway and the extracellular signal-regulated kinase (ERK) pathway. The activation of these pathways leads to the modulation of neuronal excitability, synaptic plasticity, and gene expression.
Biochemical and Physiological Effects
The activation of dopamine D1 receptors by SKF 38393 has been shown to have a wide range of biochemical and physiological effects. It has been shown to enhance synaptic plasticity and long-term potentiation in the hippocampus and prefrontal cortex. It has also been shown to modulate gene expression in the striatum and regulate the activity of ion channels in dopaminergic neurons.

Advantages and Limitations for Lab Experiments

SKF 38393 has several advantages for lab experiments. It is a selective dopamine D1 receptor agonist, which allows for the specific activation of this receptor subtype. It is also relatively stable and easy to handle, making it a convenient tool for studying dopamine receptor function. However, one limitation of SKF 38393 is that it has a relatively short half-life, which can limit its usefulness for long-term experiments.

Future Directions

There are several future directions for the use of SKF 38393 in scientific research. One area of interest is the role of dopamine D1 receptors in the regulation of social behavior and addiction. Another area of interest is the development of novel drugs that target dopamine D1 receptors for the treatment of neurological and psychiatric disorders such as Parkinson's disease and schizophrenia. Additionally, the use of SKF 38393 in combination with other drugs or genetic manipulations may provide new insights into the complex mechanisms underlying dopamine receptor function.

Synthesis Methods

The synthesis of SKF 38393 involves the reaction between 4-methoxybenzoic acid and 4-ethoxyphenylethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The reaction results in the formation of N-[1-(4-ethoxyphenyl)ethyl]-4-methoxybenzamide, which can be purified by column chromatography.

Scientific Research Applications

SKF 38393 is widely used in scientific research to study the physiological and biochemical effects of dopamine receptor activation. It is commonly used to investigate the role of dopamine D1 receptors in the regulation of motor behavior, cognitive function, and reward processing. It has also been used to study the effects of dopamine receptor activation on synaptic plasticity, gene expression, and intracellular signaling pathways.